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Compound of Interest

Compound Name: o-Phenanthroline-d8

Cat. No.: B1601435

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of o-Phenanthroline-d8 from
various suppliers. The objective is to offer a scientific basis for selecting the most suitable
product for research and development purposes, with a focus on purity, isotopic enrichment,
and overall quality. The data presented herein is a synthesis of typical specifications offered by
major chemical suppliers and is intended to be representative. For lot-specific data, always
refer to the Certificate of Analysis (CoA) provided by the supplier.

Introduction to o-Phenanthroline-d8

o-Phenanthroline-d8 is the deuterated analog of o-Phenanthroline, a heterocyclic organic
compound widely used as a chelating agent and in various chemical analyses. The
replacement of hydrogen atoms with deuterium isotopes makes it a valuable internal standard
in mass spectrometry-based quantitative analysis, offering a distinct mass shift from its non-
deuterated counterpart.[1] The quality of o-Phenanthroline-d8 is critical for the accuracy and
reproducibility of experimental results. Key quality attributes include chemical purity, isotopic
enrichment, and the presence of residual impurities.

Comparative Data

The following tables summarize the typical product specifications for o-Phenanthroline-d8
available from three representative suppliers.
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Table 1: General Product Specifications

Parameter Supplier A Supplier B Supplier C

CAS Number 90412-47-8 90412-47-8 90412-47-8

Molecular Formula C12DsNz2 C12DsNz2 C12DsNz2

Molecular Weight 188.25 188.25 188.25
White to off-white White crystalline ] ]

Appearance _ White solid
solid powder

Melting Point 114-117 °C 115-118 °C 114-116 °C

Table 2: Quality and Purity Specifications

Parameter Supplier A Supplier B Supplier C
Chemical Purity (by

=99.0% >98.5% =99.5%
HPLC)
Isotopic Purity (Atom

>98.0% >97.0% >99.0%
% D)
Isotopic Enrichment

>99% >98% >99.5%
(d8)
Residual Solvents (by

<0.1% <0.5% <0.05%
GC-HS)
Water Content (by

<0.2% <0.5% <0.1%

Karl Fischer)

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparative data
tables.
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Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

This method is used to determine the chemical purity of o-Phenanthroline-d8 by separating it

from any non-deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 ym).

» Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

o Detection: UV at 265 nm.

» Procedure:

o Prepare a standard solution of o-Phenanthroline-d8 at a known concentration in the

mobile phase.

o Prepare a sample solution of the supplier's o-Phenanthroline-d8 at the same
concentration.

o Inject the standard and sample solutions into the HPLC system.

o The purity is calculated by the area percentage of the main peak in the chromatogram.
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Determination of Isotopic Purity by High-Resolution
Mass Spectrometry (HRMS)

This method is used to determine the isotopic enrichment of deuterium in o-Phenanthroline-
ds.

¢ Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an electrospray ionization (ESI) source.

e Procedure:

o Prepare a dilute solution of the o-Phenanthroline-d8 sample in a suitable solvent (e.g.,
methanol).

o Infuse the sample directly into the ESI source.

o Acquire the mass spectrum in the positive ion mode, focusing on the m/z range of the
molecular ion [M+H]*.

o Determine the relative intensities of the ion corresponding to the fully deuterated species
(d8) and any less-deuterated species (dO to d7).

o The isotopic purity (atom % D) is calculated based on the weighted average of the
deuterium content across all observed species.
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Isotopic Purity Analysis by HRMS

Determination of Isotopic Enrichment by Nuclear
Magnetic Resonance (*H NMR) Spectroscopy

This method provides information on the degree of deuteration at specific positions in the

molecule by observing the residual proton signals.
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 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Procedure:

Accurately weigh a known amount of the o-Phenanthroline-d8 sample and a suitable

[¢]

internal standard (e.g., maleic acid) into an NMR tube.
o Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d6).
o Acquire the *H NMR spectrum.

o Integrate the signals corresponding to the residual protons on the o-phenanthroline
skeleton and the signal of the internal standard.

o The percentage of deuteration at each position can be calculated by comparing the
integrals of the residual proton signals to the integral of the internal standard of known
concentration.

Signaling Pathways and Logical Relationships

The quality of o-Phenanthroline-d8 directly impacts its primary application as an internal
standard in quantitative mass spectrometry. The logical relationship between product quality
and experimental outcome is illustrated below.
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Conclusion

The selection of o-Phenanthroline-d8 should be based on a thorough evaluation of the
supplier's specifications and the requirements of the intended application. For sensitive
guantitative assays, a product with high chemical purity (299%) and high isotopic enrichment
(=98 atom % D) is recommended to ensure the accuracy and reliability of the results. It is
crucial to request and review the batch-specific Certificate of Analysis before purchase to
confirm that the product meets the necessary quality standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Analysis of o-Phenanthroline-d8 from
Different Suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601435#comparative-analysis-of-o-phenanthroline-
d8-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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